Cas no 1426326-26-2 (5-aminopentane-1,3-diol)

• Product Name: 5-aminopentane-1,3-diol
• CAS No: 1426326-26-2
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 5998104
• PubChem ID: 9812775
• Update Time: 2025-10-22

5-aminopentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-aminopentane-1,3-diol
• 1,3-Pentanediol, 5-amino-
• SCHEMBL185337
• 1426326-26-2
• EN300-7598139

• Inchi： 1S/C5H13NO2/c6-3-1-5(8)2-4-7/h5,7-8H,1-4,6H2
• InChI Key： IDCGPHOIPHBNTF-UHFFFAOYSA-N
• SMILES： C(O)CC(O)CCN

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±20.0 °C(Predicted)
• pka: 14.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 5-aminopentane-1,3-diol

5-Aminopentane-1,3-diol (CAS No. 1426326-26-2): A Versatile Chemical Intermediate with Emerging Applications

5-Aminopentane-1,3-diol (CAS No. 1426326-26-2) is an organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a diol-amine hybrid molecule, it combines the reactive properties of both hydroxyl and amino functional groups, making it a valuable building block in pharmaceutical synthesis, specialty chemicals, and material science.

The molecular structure of 5-aminopentane-1,3-diol features a five-carbon chain with hydroxyl groups at positions 1 and 3, and an amino group at position 5. This specific arrangement contributes to its amphiphilic character, allowing it to interact with both polar and non-polar substances. Researchers have noted its potential as a chiral synthon in asymmetric synthesis, particularly in the production of biologically active compounds.

Recent studies highlight the growing importance of 5-aminopentane-1,3-diol derivatives in drug development. The compound serves as a precursor for various pharmaceutical intermediates, especially in the synthesis of antiviral agents and neurological drugs. Its ability to form stable hydrogen bonds makes it particularly useful in designing drug delivery systems and biocompatible materials.

In the field of polymer chemistry, 5-aminopentane-1,3-diol has shown promise as a monomer for producing polyurethane elastomers with enhanced mechanical properties. The presence of both amino and hydroxyl groups allows for crosslinking reactions that can be precisely controlled, resulting in materials with tunable flexibility and durability. This has led to applications in medical device coatings and biodegradable packaging solutions.

The synthesis of 5-aminopentane-1,3-diol typically involves catalytic hydrogenation or reductive amination processes. Recent advancements in green chemistry have focused on developing more sustainable production methods, including enzymatic routes and biocatalytic transformations. These innovations address the growing demand for environmentally friendly chemical processes while maintaining high yields and purity.

Market analysis indicates increasing interest in 5-aminopentane-1,3-diol from the cosmetics industry, where it functions as a humectant and skin-conditioning agent. Its moisture-retention properties and low irritation potential make it suitable for sensitive skin formulations and anti-aging products. This application aligns with current consumer trends toward clean beauty and sustainable personal care ingredients.

Quality control of 5-aminopentane-1,3-diol typically involves HPLC analysis to ensure high purity levels (>98%). The compound is generally stable under recommended storage conditions (cool, dry environment), though precautions should be taken to prevent moisture absorption. Analytical methods for characterizing 5-aminopentane-1,3-diol derivatives continue to evolve, with mass spectrometry and NMR spectroscopy being the most commonly employed techniques.

From a regulatory perspective, 5-aminopentane-1,3-diol is not currently classified as hazardous under major chemical inventories. However, proper handling procedures should always be followed, including the use of personal protective equipment when working with the compound in powder form. Manufacturers and researchers are advised to consult the latest REACH compliance guidelines and chemical safety data sheets for specific handling instructions.

The future outlook for 5-aminopentane-1,3-diol appears promising, with potential applications emerging in energy storage materials and carbon capture technologies. Its molecular structure makes it a candidate for developing novel ionic liquids and CO2 absorbents, areas that are receiving increased research funding globally. These developments position 5-aminopentane-1,3-diol as a compound to watch in the transition toward sustainable industrial chemistry.

For researchers and industry professionals seeking high-purity 5-aminopentane-1,3-diol, several specialty chemical suppliers now offer the compound in various quantities. The growing commercial availability reflects the expanding applications of this versatile chemical intermediate. When sourcing CAS 1426326-26-2, it's recommended to verify certificates of analysis and inquire about custom synthesis options to meet specific project requirements.

In conclusion, 5-aminopentane-1,3-diol represents an excellent example of how multifunctional organic compounds can bridge diverse scientific disciplines. From pharmaceutical applications to advanced material science, its unique properties continue to inspire innovation across multiple industries. As synthetic methodologies advance and new applications are discovered, CAS 1426326-26-2 is poised to play an increasingly important role in the development of next-generation chemical products and technologies.